7-Methyl-2-(2-phenylvinyl)-2,3,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one
7-Methyl-2-(2-phenylvinyl)-2,3,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one
Brand Name:
Vulcanchem
CAS No.:
352666-55-8
VCID:
VC0359140
InChI:
InChI=1S/C18H19N3OS/c1-21-10-9-13-14(11-21)23-18-16(13)17(22)19-15(20-18)8-7-12-5-3-2-4-6-12/h2-8,15,20H,9-11H2,1H3,(H,19,22)/b8-7-
SMILES:
CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C=CC4=CC=CC=C4
Molecular Formula:
C18H19N3OS
Molecular Weight:
325.4g/mol
7-Methyl-2-(2-phenylvinyl)-2,3,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one
CAS No.: 352666-55-8
Main Products
VCID: VC0359140
Molecular Formula: C18H19N3OS
Molecular Weight: 325.4g/mol
![7-Methyl-2-(2-phenylvinyl)-2,3,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one - 352666-55-8](/images/no_structure.jpg)
| CAS No. | 352666-55-8 |
|---|---|
| Product Name | 7-Methyl-2-(2-phenylvinyl)-2,3,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one |
| Molecular Formula | C18H19N3OS |
| Molecular Weight | 325.4g/mol |
| IUPAC Name | 11-methyl-5-[(Z)-2-phenylethenyl]-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
| Standard InChI | InChI=1S/C18H19N3OS/c1-21-10-9-13-14(11-21)23-18-16(13)17(22)19-15(20-18)8-7-12-5-3-2-4-6-12/h2-8,15,20H,9-11H2,1H3,(H,19,22)/b8-7- |
| Standard InChIKey | LDTFDSOEKZQFEV-FPLPWBNLSA-N |
| Isomeric SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)/C=C\C4=CC=CC=C4 |
| SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C=CC4=CC=CC=C4 |
| Canonical SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C=CC4=CC=CC=C4 |
| Solubility | 44.6 [ug/mL] |
| PubChem Compound | 7430277 |
| Last Modified | Nov 11 2021 |
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